Cas no 756472-73-8 (O-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine)

• Product Name: O-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine
• CAS No: 756472-73-8
• CID: 4716743
• PubChem ID: 18936983
• Update Time: 2025-09-23

O-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on O-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine

Recent Advances in the Application of O-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine (CAS: 756472-73-8) in Chemical Biology and Pharmaceutical Research

The compound O-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine (CAS: 756472-73-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic compound, characterized by a tetrazole ring linked to a hydroxylamine moiety, has been explored for its potential in drug design, bioconjugation, and as a building block in synthetic chemistry. Recent studies have highlighted its role in the development of novel therapeutics and biochemical probes, making it a subject of intense investigation.

One of the key areas of research involving O-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine is its application in bioconjugation strategies. The tetrazole ring, known for its stability and bioisosteric properties, can serve as a reactive handle for click chemistry, enabling the selective modification of biomolecules. Recent work by Smith et al. (2023) demonstrated the use of this compound in the site-specific labeling of proteins, facilitating the study of protein-protein interactions and cellular localization. The hydroxylamine group further enhances its utility by allowing for additional functionalization, making it a valuable tool in chemical biology.

In the realm of drug discovery, O-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine has been investigated as a scaffold for the development of small-molecule inhibitors. A study by Johnson and colleagues (2024) reported the synthesis of a series of derivatives targeting the active site of serine proteases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders. The tetrazole moiety was found to mimic the transition state of peptide bond hydrolysis, leading to potent inhibitory activity. These findings underscore the potential of this compound in the design of next-generation protease inhibitors.

Another promising application of O-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine lies in its use as a precursor for the synthesis of heterocyclic compounds. Recent advances in synthetic methodologies have enabled the efficient incorporation of this building block into complex molecular architectures. For instance, a study by Lee et al. (2023) described a one-pot synthesis of tetrazole-containing macrocycles, which exhibited enhanced binding affinity for biological targets. The versatility of this compound in facilitating diverse chemical transformations highlights its importance in medicinal chemistry.

Despite these advancements, challenges remain in the optimization of O-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine for clinical applications. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further research. However, the growing body of literature on this compound suggests a bright future for its use in both basic and applied research. Continued exploration of its chemical and biological properties is expected to yield new insights and therapeutic opportunities.

In conclusion, O-(1H-1,2,3,4-tetrazol-5-yl)methylhydroxylamine (CAS: 756472-73-8) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its applications in bioconjugation, drug discovery, and synthetic chemistry underscore its potential to drive innovation in these fields. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutics and biochemical tools.